5-(4-Carboxyphenyl)-2-chlorophenol, 95%

• IUPAC Name: 4-(4-chloro-3-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H9ClO3/c14-11-6-5-10(7-12(11)15)8-1-3-9(4-2-8)13(16)17/h1-7,15H,(H,16,17)
• InChI Key: KNRGZCRNPBLYIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)O)C(=O)O
• Molecular Formula: C13H9ClO3
• DSSTOX Substance ID: DTXSID30685960
• Molecular Weight: 248.66 g/mol
• CAS No.: 1261955-55-8

Description

5-(4-Carboxyphenyl)-2-chlorophenol is a chlorophenol derivative featuring a 2-chlorophenol core substituted with a 4-carboxyphenyl group at the 5-position. Chlorophenols are widely studied for their roles in organic synthesis, pharmaceuticals, and environmental toxicology . The carboxyphenyl substituent introduces additional polarity and reactivity, making this compound a candidate for applications requiring bifunctional (acidic and phenolic) characteristics.

Comparison with Similar Compounds

Structural Analogues

a) 2-Chlorophenol (2-CP)

• Molecular Formula : C₆H₅ClO
• Molecular Weight : 128.56 g/mol
• Properties: A simple chlorophenol with a chlorine at the 2-position. It exhibits a melting point of 123°C and is used in disinfectants and dyes . Unlike 5-(4-carboxyphenyl)-2-chlorophenol, 2-CP lacks the carboxylic acid group, reducing its water solubility and reactivity in esterification or condensation reactions .

b) 5-(4-Carboxy-3-fluorophenyl)-2-hydroxyisonicotinic Acid

• Molecular Formula: C₁₃H₇FNO₅
• Molecular Weight : 291.20 g/mol
• Properties: Features a fluorinated carboxyphenyl group and a pyridine ring.

c) 3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic Acid

• Molecular Formula: C₁₃H₈ClNO₂S₂
• Molecular Weight : 309.78 g/mol
• Properties : A thiophene derivative with a chlorophenyl and carboxylic acid group. The thiophene ring and methylthio substituent confer distinct electronic properties, influencing its reactivity in heterocyclic chemistry .

Functional Group Comparison

Compound	Functional Groups	Key Reactivity
5-(4-Carboxyphenyl)-2-chlorophenol	Phenol, carboxylic acid, aryl chloride	Acid-base reactions (carboxylic acid), nucleophilic substitution (Cl), esterification
2-Chlorophenol	Phenol, aryl chloride	Limited to electrophilic substitution and oxidation reactions
5-(4-Carboxy-3-fluorophenyl)-...	Carboxylic acid, fluorine, pyridine	Enhanced acidity (F), coordination chemistry (pyridine)

Spectral Data and Analytical Profiles

While direct data for 5-(4-carboxyphenyl)-2-chlorophenol are sparse, analogous compounds provide benchmarks:

• IR Spectroscopy : Carboxylic acid derivatives (e.g., 5-(4-carboxyphenyl)-thiophene-3-carboxylic acid) show peaks at ~1713 cm⁻¹ (C=O stretch) and ~3446 cm⁻¹ (O-H stretch) .
• Mass Spectrometry : Compounds with similar molecular weights (e.g., m/z 236 for C₁₂H₁₂O₃S) exhibit fragmentation patterns dominated by loss of COOH or Cl groups .

Toxicity and Environmental Impact

Chlorophenols are generally toxic, with 2-CP classified as a hazardous substance (oral LD₅₀ in rats: 670 mg/kg) . However, environmental persistence could increase due to reduced biodegradability from the aromatic carboxylic acid moiety.